
Application Notes and Protocols: Safe Handling
of 5-Fluoropyridine-2-Carboxylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-fluoropyridine-2-carboxylic Acid

Cat. No.: B022181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive safety and handling procedures for 5-fluoropyridine-2-
carboxylic acid, a key intermediate in pharmaceutical and agrochemical research. Adherence

to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
5-Fluoropyridine-2-carboxylic acid is a solid organic compound. Its properties are

summarized below.
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Property Value Reference

Molecular Formula C6H4FNO2 [1]

Molecular Weight 141.10 g/mol [1]

Appearance White to off-white solid N/A

Melting Point 167-170 °C N/A

Solubility

Slightly soluble in water.

Soluble in polar organic

solvents like DMSO and DMF.

N/A

Stability

Stable under normal

conditions. May react with

strong oxidizing or reducing

agents.

N/A

CAS Number 107504-08-5 [1][2][3][4]

Hazard Identification and GHS Classification
5-Fluoropyridine-2-carboxylic acid is classified as a hazardous substance. The GHS

classification is as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[3][5]

Hazard Pictograms:

alt text
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Toxicological Data
No specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) values are currently available for 5-fluoropyridine-2-carboxylic acid.[6]

However, the available safety data indicates that the compound is an irritant to the skin, eyes,

and respiratory system.[3][5]

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 5-fluoropyridine-2-carboxylic acid to

determine the necessary PPE. The following is a general guideline:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[7]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) should be worn. Gloves

must be inspected before use and replaced if damaged.[7]

Skin and Body Protection: A laboratory coat or chemical-resistant apron should be worn. In

cases of potential significant exposure, chemical-resistant coveralls may be necessary.[7]

Respiratory Protection: If working in a poorly ventilated area or if dusts are generated, a

NIOSH-approved respirator with an appropriate particulate filter is required.[7]

Handling and Storage Protocol
Handling:

Ensure adequate ventilation, preferably by working in a chemical fume hood.[7]

Avoid generating dust. Use appropriate tools for handling the solid material.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust.[8]

Wash hands thoroughly after handling.[7]
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Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed, properly labeled container.[2]

Keep in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[8]

Keep away from heat, sparks, and open flames.

Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the material.

Personal Protection: Wear the appropriate PPE as outlined in section 4.1 before attempting

to clean the spill.

Clean-up:

For small spills, carefully sweep up the solid material and place it into a suitable, labeled

container for disposal.[8]

Avoid generating dust during clean-up.

For large spills, contact your institution's environmental health and safety department.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste material according to local, state, and federal regulations.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[7][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][8]

Diagrams
The following diagrams illustrate key safety and handling workflows.
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Handling Protocol Storage Protocol

Assess Risks Don Appropriate PPE
Determine PPE

Work in Fume Hood Avoid Dust Generation Wash Hands After Use Tightly Closed Container Cool, Dry, Ventilated Area Store Away From Incompatibles
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Spill Occurs

Evacuate Area

Assess Situation

Don Full PPE

Contain Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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